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Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

Cat. No.: B1671707 Get Quote

Introduction

Etocrylene, or ethyl 2-cyano-3,3-diphenylacrylate, is a widely used UV absorber in

cosmetics, plastics, and coatings to protect materials from degradation due to UV light

exposure.[1][2][3] The synthesis of Etocrylene is typically achieved through a Knoevenagel

condensation reaction.[4] Microwave-assisted organic synthesis (MAOS) has emerged as a

powerful technique in modern chemistry, offering significant advantages over conventional

heating methods.[5] These benefits include dramatically reduced reaction times (from hours to

minutes), increased product yields, and alignment with the principles of green chemistry by

minimizing energy consumption and often reducing solvent use.[6][7]

This document provides a detailed experimental setup and protocol for the microwave-assisted

synthesis of Etocrylene, intended for researchers, scientists, and professionals in drug and

chemical development.

Reaction Scheme: Knoevenagel Condensation

The synthesis of Etocrylene is accomplished via the Knoevenagel condensation of

benzophenone with ethyl cyanoacetate. The reaction involves the formation of a new carbon-

carbon double bond.[4][8] The general mechanism begins with a base catalyzing the

deprotonation of the active methylene compound (ethyl cyanoacetate) to form a carbanion.[4]

This carbanion then acts as a nucleophile, attacking the carbonyl carbon of benzophenone,

followed by dehydration to yield the final α,β-unsaturated product, Etocrylene.[4]
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1. Add Reactants & Catalyst
to Microwave Vial

2. Seal Vial & Place
in Microwave Reactor

3. Microwave Irradiation
(Set Time & Temp)

4. Automated Cooling
(Below 50°C)

5. Isolate Crude Product
(Precipitation/Filtration)

6. Purify by
Recrystallization

7. Characterize Product
(Yield, MP, NMR, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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